Cas no 400858-60-8 (Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]-)
400858-60-8 structure
Product Name:Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]-
CAS No:400858-60-8
MF:C16H18ClN
MW:259.773823261261
CID:3966808
PubChem ID:21957952
Update Time:2025-04-22
Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]-
- N-(4-chlorobenzyl)-4-isopropylbenzenamine
- [(4-chlorophenyl)methyl](4-isopropylphenyl)amine
- SCHEMBL855985
- 400858-60-8
- DA-06145
- [(4-chlorophenyl)methyl](4-isopropylphenyl) amine
- N-(4-Chlorobenzyl)-4-isopropylaniline
- AKOS005853754
- XGKYWQZJPKZTNQ-UHFFFAOYSA-N
-
- Inchi: 1S/C16H18ClN/c1-12(2)14-5-9-16(10-6-14)18-11-13-3-7-15(17)8-4-13/h3-10,12,18H,11H2,1-2H3
- InChI Key: XGKYWQZJPKZTNQ-UHFFFAOYSA-N
- SMILES: C1(CNC2=CC=C(C(C)C)C=C2)=CC=C(Cl)C=C1
Computed Properties
- Exact Mass: 259.1127773Da
- Monoisotopic Mass: 259.1127773Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 12Ų
Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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